Cas no 1203097-68-0 (1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea)

• Product Name: 1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• CAS No: 1203097-68-0
• MF: C₂₁H₂₇N₃O₄S
• MW: 417.521784067154
• CID: 5969381
• PubChem ID: 30372736
• Update Time: 2025-05-21

1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1-(4-butoxyphenyl)-3-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• AKOS024512806
• 1203097-68-0
• VU0646675-1
• F5533-0023
• 1-(4-butoxyphenyl)-3-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea

• Inchi： 1S/C21H27N3O4S/c1-3-4-14-28-19-11-9-17(10-12-19)22-21(25)23-18-8-7-16-6-5-13-24(20(16)15-18)29(2,26)27/h7-12,15H,3-6,13-14H2,1-2H3,(H2,22,23,25)
• InChI Key： RMHJUVWXEVFPDI-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCCCC)C=C1)C(NC1=CC2=C(C=C1)CCCN2S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 417.17222752g/mol
• Monoisotopic Mass: 417.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 96.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea

Introduction to CAS No. 1203097-68-0: 1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea

The compound CAS No. 1203097-68-0, known as 1-(4-butoxyphenyl)-3-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)urea, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a urea functional group and a tetrahydroquinoline moiety with a methanesulfonyl substituent. The presence of these functional groups makes it a versatile molecule with applications ranging from drug discovery to advanced material synthesis.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in medicinal chemistry due to their ability to interact with various biological targets. The methanesulfonyl group in this compound adds an additional layer of functionality by introducing a sulfonamide moiety, which is known for its stability and bioavailability. This combination of structural features positions CAS No. 1203097-68-0 as a promising candidate for developing novel therapeutic agents.

One of the most notable aspects of this compound is its potential in the field of drug delivery systems. Researchers have explored the use of urea-based compounds as carriers for delivering drugs across biological barriers due to their ability to form stable complexes with various molecules. The 4-butoxyphenyl group in this compound further enhances its solubility and permeability properties, making it an ideal candidate for targeted drug delivery applications.

In addition to its medicinal applications, CAS No. 1203097-68-0 has shown promise in the development of advanced materials. The tetrahydroquinoline framework has been utilized in the synthesis of novel polymers and nanoparticles due to its ability to undergo various polymerization reactions. The incorporation of the methanesulfonyl group into this structure has been shown to improve the mechanical properties of resulting materials, making them suitable for use in biotechnology and nanotechnology.

The synthesis of CAS No. 1203097-68-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the tetrahydroquinoline derivative and its subsequent coupling with the urea moiety under optimized conditions. Recent advancements in catalysis have enabled researchers to achieve higher yields and better purity levels during the synthesis process.

From an environmental standpoint, the development and application of CAS No. 1203097-68-0 align with current sustainability trends in chemistry. Its use in creating biodegradable materials and eco-friendly drug delivery systems contributes to reducing environmental impact while maintaining high performance standards.

In conclusion, CAS No. 1203097-68-0 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in medicine, materials science, and beyond.